N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(3-methoxyphenyl)oxalamide

• IUPAC Name: N'-(3-methoxyphenyl)-N-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C21H24N4O4/c1-29-18-4-2-3-17(13-18)24-20(27)19(26)23-14-15-7-11-25(12-8-15)21(28)16-5-9-22-10-6-16/h2-6,9-10,13,15H,7-8,11-12,14H2,1H3,(H,23,26)(H,24,27)
• InChI Key: LHGVMBSEWLPRSB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C(=O)NCC2CCN(CC2)C(=O)C3=CC=NC=C3
• Molecular Formula: C21H24N4O4
• Molecular Weight: 396.4 g/mol

Description

N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(3-methoxyphenyl)oxalamide, commonly known as 'IPMO', is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. IPMO is an oxalamide derivative that exhibits potent inhibitory activity against various enzymes, making it a promising candidate for drug development.

Scientific Research Applications

Synthesis Methods and Chemical Properties

• A novel synthetic approach has been developed for the synthesis of di- and mono-oxalamides, including compounds structurally related to N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(3-methoxyphenyl)oxalamide. This methodology is significant for producing anthranilic acid derivatives and oxalamides, highlighting its utility in chemical synthesis and drug design (Mamedov et al., 2016).

Potential Medical Applications

• Research on carbon-11-labeled isonicotinamides, including compounds with structural similarities to this compound, indicates their potential as PET agents for imaging GSK-3 enzyme in Alzheimer's disease. This application could advance the diagnosis and understanding of Alzheimer's pathology (Gao et al., 2017).

Anticancer and Biological Activity

• Certain derivatives of this compound have been explored for their antiproliferative activity in cancer cells, suggesting a role in cancer research and potential therapeutic applications. The focus on sigma(1) receptor interactions presents a novel avenue for tumor therapy and research, offering insights into the compound's biological mechanisms and effects (Berardi et al., 2005).

Role in Neuropharmacology and Behavioral Sciences

• Investigations into the orexin-1 receptor mechanisms with compounds structurally related to this compound have highlighted its importance in modulating feeding, arousal, stress, and drug abuse. This research underscores the compound's relevance in studying compulsive behavior and potential therapeutic interventions for eating disorders and possibly other psychiatric conditions with a compulsive component (Piccoli et al., 2012).